![molecular formula C13H9FN2O2S B5650297 N-(4-cyanophenyl)-4-fluorobenzenesulfonamide](/img/structure/B5650297.png)
N-(4-cyanophenyl)-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-(4-cyanophenyl)-4-fluorobenzenesulfonamide and related compounds involves various chemical strategies, including electrophilic substitution and the use of different sulfonamide precursors. Techniques such as treatment with potassium carbonate in dimethyl sulfoxide have been explored for the synthesis of symmetric molecules and sulfonamide derivatives, demonstrating the adaptability of sulfonamide chemistry to different molecular shapes and the involvement of novel self-assembly processes in the synthesis (Patra, Anthony, & Radhakrishnan, 2007).
Molecular Structure Analysis
Crystallographic studies of this compound and structurally related compounds reveal insights into their molecular arrangements and interactions. The crystal structures often display two-dimensional or three-dimensional architectures, governed by hydrogen bonding and other intermolecular interactions, highlighting the role of functional groups in determining the supramolecular architecture (Rodrigues et al., 2015; Suchetan et al., 2015).
Chemical Reactions and Properties
This compound participates in various chemical reactions, leveraging its sulfonamide group for amine synthesis and as an amine protecting/activating group. Its utility in chemical synthesis is evidenced by its role in cleaving secondary amines cleanly under specific conditions, demonstrating its potential in amine synthesis and as a protective group (Schmidt et al., 2017).
Mechanism of Action
Target of Action
Similar compounds, such as n- ( { [4- (aminosulfonyl)phenyl]amino}carbonyl)-4-methylbenzenesulfonamide, have been reported to target carbonic anhydrase 2 in humans .
Pharmacokinetics
Similar compounds have been reported to have variable absorption and distribution profiles . The metabolism and excretion of these compounds can also vary, potentially affecting their bioavailability and therapeutic efficacy.
properties
IUPAC Name |
N-(4-cyanophenyl)-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2O2S/c14-11-3-7-13(8-4-11)19(17,18)16-12-5-1-10(9-15)2-6-12/h1-8,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DARWVGMHBLSVGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.